Cas no 354987-86-3 (9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine)

• Product Name: 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine
• CAS No: 354987-86-3
• MF: C₂₇H₂₄N₂
• MW: 376.492866516113
• CID: 5086222
• PubChem ID: 134331780
• Update Time: 2025-10-30

9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine
• 9,9-dimethyl-2-N,7-N-diphenylfluorene-2,7-diamine
• F72624
• DB-415609
• BS-47581
• SCHEMBL19954774
• 9,9-dimethyl-N2,N7-diphenylfluorene-2,7-diamine
• 354987-86-3

• Inchi： 1S/C27H24N2/c1-27(2)25-17-21(28-19-9-5-3-6-10-19)13-15-23(25)24-16-14-22(18-26(24)27)29-20-11-7-4-8-12-20/h3-18,28-29H,1-2H3
• InChI Key： OZANGHRJXVCOBE-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC2C3C=CC(=CC=3C(C)(C)C=2C=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.193948774g/mol
• Monoisotopic Mass: 376.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 24.1

Additional information on 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine

Introduction to 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine (CAS No. 354987-86-3)

9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine, also known by its CAS number 354987-86-3, is a versatile organic compound with significant applications in the fields of materials science, organic electronics, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorene core and two phenyl groups attached to the diamine functionalities. The combination of these structural features endows the compound with remarkable electronic and optical properties, making it a valuable material for various advanced technological applications.

The molecular formula of 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine is C₃₀H₂₈N₂. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in common organic solvents such as dichloromethane, toluene, and dimethylformamide (DMF). These solubility properties make it easy to handle and process in laboratory settings and industrial applications.

In recent years, 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine has gained considerable attention due to its potential use in organic light-emitting diodes (OLEDs). OLEDs are a type of display technology that uses organic compounds to emit light when an electric current is applied. The fluorene-based structure of this compound provides excellent photophysical properties, including high fluorescence quantum yields and good thermal stability. These characteristics are crucial for the development of efficient and long-lasting OLED devices.

Beyond its applications in OLEDs, 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine has also been explored for use in organic photovoltaic (OPV) cells. OPV cells convert light into electrical energy using organic materials as the active layer. The compound's ability to absorb light across a broad spectrum and its excellent charge transport properties make it a promising candidate for enhancing the performance of OPV devices. Recent studies have shown that incorporating this compound into OPV cells can significantly improve their power conversion efficiency.

In the realm of pharmaceutical research, 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine has shown potential as a lead compound for drug discovery. Its unique chemical structure allows for the synthesis of various derivatives with tailored biological activities. For instance, researchers have synthesized derivatives of this compound that exhibit potent antiviral and anticancer properties. These derivatives are currently being evaluated in preclinical studies for their therapeutic potential.

The synthesis of 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 1-bromo-4-(diphenylamino)benzene with 1-bromo-4-(dimethylamino)benzene in the presence of a palladium catalyst. This reaction yields the desired product with high purity and yield. The synthetic flexibility of this compound allows researchers to introduce various functional groups and substituents to fine-tune its properties for specific applications.

The safety profile of 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, standard precautions should be taken to avoid inhalation or skin contact. It is recommended to store the compound in a cool, dry place away from incompatible materials such as strong oxidizers or acids.

In conclusion, 9,9-Dimethyl-N2,N7-diphenyl-9H-fluorene-2,7-diamine (CAS No. 354987-86-3) is a multifaceted organic compound with a wide range of applications in materials science, electronics, and pharmaceutical research. Its unique molecular structure and excellent physical properties make it an attractive material for developing advanced technologies such as OLEDs and OPVs. Additionally, its potential as a lead compound for drug discovery highlights its importance in the field of medicinal chemistry. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility and impact.